Cas no 608515-62-4 (Benzaldehyde, 2-fluoro-6-(1-propynyl)- (9CI))

• Product Name: Benzaldehyde, 2-fluoro-6-(1-propynyl)- (9CI)
• CAS No: 608515-62-4
• MF: C₁₀H₇FO
• MW: 162.160386323929
• CID: 953636
• PubChem ID: 45090763
• Update Time: 2025-04-19

Benzaldehyde, 2-fluoro-6-(1-propynyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-fluoro-6-(1-propynyl)- (9CI)
• 2-fluoro-6-prop-1-ynylbenzaldehyde
• 2-Fluoro-6-(prop-1-yn-1-yl)benzaldehyde
• SCHEMBL4720705
• FTUILIVRMOKUMY-UHFFFAOYSA-N
• BENZALDEHYDE, 2-FLUORO-6-(1-PROPYNYL)-
• 608515-62-4
• DB-273540
• DTXSID00666701

• Inchi： 1S/C10H7FO/c1-2-4-8-5-3-6-10(11)9(8)7-12/h3,5-7H,1H3
• InChI Key： FTUILIVRMOKUMY-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C#CC)=C1C=O

Computed Properties

• Exact Mass: 162.048093005g/mol
• Monoisotopic Mass: 162.048093005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų